Cas no 2352839-04-2 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5,5,6,6,6-pentafluorohexanoic acid)

4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)methyl-5,5,6,6,6-pentafluorohexanoic acid is a fluorinated Fmoc-protected amino acid derivative designed for peptide synthesis applications. The incorporation of pentafluorinated hexanoic acid enhances lipophilicity and metabolic stability, making it valuable for modifying peptide properties. The Fmoc group ensures compatibility with solid-phase peptide synthesis (SPPS), allowing selective deprotection under mild basic conditions. This compound is particularly useful in medicinal chemistry for introducing fluorinated motifs, which can improve binding affinity and bioavailability. Its structural features facilitate the synthesis of tailored peptides with enhanced stability and functional characteristics, supporting research in drug development and bioconjugation.
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5,5,6,6,6-pentafluorohexanoic acid structure
2352839-04-2 structure
Product name:4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5,5,6,6,6-pentafluorohexanoic acid
CAS No:2352839-04-2
MF:C22H20F5NO4
MW:457.390523910522
CID:5655340
PubChem ID:165893154

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5,5,6,6,6-pentafluorohexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5,5,6,6,6-pentafluorohexanoic acid
    • 2352839-04-2
    • EN300-27730639
    • 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5,5,6,6,6-pentafluorohexanoic acid
    • Inchi: 1S/C22H20F5NO4/c23-21(24,22(25,26)27)13(9-10-19(29)30)11-28-20(31)32-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18H,9-12H2,(H,28,31)(H,29,30)
    • InChI Key: JIYNLJGWYMBRSP-UHFFFAOYSA-N
    • SMILES: FC(C(F)(F)F)(C(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)CCC(=O)O)F

Computed Properties

  • Exact Mass: 457.13124893g/mol
  • Monoisotopic Mass: 457.13124893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 9
  • Complexity: 649
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 75.6Ų

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5,5,6,6,6-pentafluorohexanoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27730639-0.5g
4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5,5,6,6,6-pentafluorohexanoic acid
2352839-04-2 95.0%
0.5g
$2000.0 2025-03-19
Enamine
EN300-27730639-1g
4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5,5,6,6,6-pentafluorohexanoic acid
2352839-04-2
1g
$2083.0 2023-09-10
Enamine
EN300-27730639-0.05g
4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5,5,6,6,6-pentafluorohexanoic acid
2352839-04-2 95.0%
0.05g
$1750.0 2025-03-19
Enamine
EN300-27730639-10.0g
4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5,5,6,6,6-pentafluorohexanoic acid
2352839-04-2 95.0%
10.0g
$8961.0 2025-03-19
Enamine
EN300-27730639-1.0g
4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5,5,6,6,6-pentafluorohexanoic acid
2352839-04-2 95.0%
1.0g
$2083.0 2025-03-19
Enamine
EN300-27730639-0.25g
4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5,5,6,6,6-pentafluorohexanoic acid
2352839-04-2 95.0%
0.25g
$1917.0 2025-03-19
Enamine
EN300-27730639-5g
4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5,5,6,6,6-pentafluorohexanoic acid
2352839-04-2
5g
$6043.0 2023-09-10
Enamine
EN300-27730639-0.1g
4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5,5,6,6,6-pentafluorohexanoic acid
2352839-04-2 95.0%
0.1g
$1834.0 2025-03-19
Enamine
EN300-27730639-10g
4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5,5,6,6,6-pentafluorohexanoic acid
2352839-04-2
10g
$8961.0 2023-09-10
Enamine
EN300-27730639-2.5g
4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5,5,6,6,6-pentafluorohexanoic acid
2352839-04-2 95.0%
2.5g
$4084.0 2025-03-19

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5,5,6,6,6-pentafluorohexanoic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5,5,6,6,6-pentafluorohexanoic acid (CAS No. 2352839-04-2): A Comprehensive Overview

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5,5,6,6,6-pentafluorohexanoic acid (CAS No. 2352839-04-2) is a specialized fluorinated derivative with significant applications in organic synthesis, pharmaceuticals, and materials science. This molecule features a unique combination of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a pentafluorohexanoic acid moiety, making it a valuable building block for peptide synthesis and other advanced chemical processes.

One of the most intriguing aspects of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5,5,6,6,6-pentafluorohexanoic acid is its role in modern peptide chemistry. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions. The incorporation of pentafluorohexanoic acid further enhances the molecule's utility, particularly in the development of fluorinated peptides, which are gaining attention for their improved metabolic stability and bioavailability.

Recent advancements in drug discovery have highlighted the importance of fluorinated compounds like 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5,5,6,6,6-pentafluorohexanoic acid. Fluorination is a common strategy to modulate the physicochemical properties of drug candidates, including their lipophilicity, metabolic stability, and membrane permeability. Researchers are increasingly exploring the use of this compound in the synthesis of novel fluorinated therapeutics, particularly in oncology and neurology.

In addition to its pharmaceutical applications, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5,5,6,6,6-pentafluorohexanoic acid is also relevant in materials science. The presence of fluorine atoms can impart unique properties to polymers and coatings, such as enhanced chemical resistance, thermal stability, and low surface energy. This makes the compound a promising candidate for the development of advanced materials used in electronics, aerospace, and biomedical devices.

The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5,5,6,6,6-pentafluorohexanoic acid typically involves multi-step organic reactions, including the introduction of the Fmoc-protected amine and the pentafluorohexanoic acid side chain. The process requires careful optimization to ensure high yield and purity, which are critical for its applications in sensitive fields like bioconjugation and proteomics.

From a commercial perspective, the demand for 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5,5,6,6,6-pentafluorohexanoic acid is steadily growing, driven by its versatility in research and industrial applications. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the needs of academic laboratories, pharmaceutical companies, and material science innovators.

For researchers working with 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5,5,6,6,6-pentafluorohexanoic acid, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry environment, protected from light and moisture, to prevent degradation of the Fmoc group and other sensitive functional groups.

In summary, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5,5,6,6,6-pentafluorohexanoic acid (CAS No. 2352839-04-2) is a highly specialized and valuable compound with broad applications in peptide synthesis, drug development, and advanced materials. Its unique structural features and functional groups make it a cornerstone in modern chemical research, offering endless possibilities for innovation and discovery.

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